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Compound of Interest

Compound Name: Octanoylcarnitine chloride

Cat. No.: B101004 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for Octanoylcarnitine chloride, a key intermediate in lipid metabolism research.

I. Chemical Safety and Hazard Assessment
Octanoylcarnitine chloride is generally not classified as a hazardous substance according to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

However, it is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier

for the most accurate and detailed safety information.

Key Safety Data:
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Property Information Source

GHS Classification Not classified as hazardous [1]

Hazard Pictograms None

Signal Word None

Hazard Statements None

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, gloves, safety glasses) is

recommended.

First Aid Measures

In case of contact, rinse the

affected area with water. If

symptoms persist, consult a

physician.[1]

II. Step-by-Step Disposal Procedures
Adherence to proper disposal protocols is essential to minimize environmental impact and

comply with regulatory standards.

1. Small Quantities:

For very small quantities, some safety data sheets suggest that disposal with household waste

may be permissible. However, this should be verified against local regulations, as institutional

policies may differ.

2. Bulk Quantities and Standard Laboratory Practice:

For larger quantities or as a standard best practice, the following procedure should be followed:

Step 1: Consultation of Regulations: Always consult local, state, and federal environmental

regulations before disposing of any chemical waste. Institutional safety officers or

environmental health and safety (EHS) departments are valuable resources for this

information.
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Step 2: Waste Collection: Collect waste Octanoylcarnitine chloride in a designated,

properly labeled, and sealed container. The container should be compatible with the

chemical.

Step 3: Approved Waste Disposal: Dispose of the contents and the container through an

approved waste disposal plant or a licensed chemical waste contractor.[2][3] This ensures

that the chemical is handled and neutralized in an environmentally responsible manner.

Step 4: Preventing Environmental Release: Under no circumstances should

Octanoylcarnitine chloride be disposed of down the drain or into sewer systems. Care

must be taken to prevent it from entering surface or ground water.

III. Experimental Workflow: Role in Fatty Acid
Oxidation Studies
Octanoylcarnitine chloride is a critical intermediate in the mitochondrial fatty acid β-oxidation

pathway. It is formed by the action of carnitine palmitoyltransferase I (CPT1) and is transported

across the inner mitochondrial membrane. Researchers often use it in vitro to study enzyme

kinetics, mitochondrial function, and metabolic disorders.

Below is a diagram illustrating a typical experimental workflow for studying the effect of a

compound on the oxidation of octanoylcarnitine in isolated mitochondria.
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Experimental workflow for mitochondrial respiration analysis.

IV. Signaling Pathway: Carnitine Shuttle
Octanoylcarnitine is a key player in the carnitine shuttle system, which is essential for the

transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation.
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The diagram below outlines the logical flow of the carnitine shuttle mechanism.
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The Carnitine Shuttle pathway for fatty acid transport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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